![molecular formula C15H21BrN2O2S2 B2681523 1-((2-Bromophenyl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane CAS No. 2320419-05-2](/img/structure/B2681523.png)
1-((2-Bromophenyl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane
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Description
1-((2-Bromophenyl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane, also known as BzATP, is a potent agonist of P2X7 receptors. It is widely used in scientific research to study the role of P2X7 receptors in various physiological and pathological processes.
Scientific Research Applications
Synthesis and Reactivity
The compound's applications are primarily in the synthesis of various heterocyclic and sulfone-containing molecules. A notable method involves a Ugi multicomponent reaction followed by an intramolecular nucleophilic substitution to create 1-sulfonyl 1,4-diazepan-5-ones and their derivatives. This approach showcases the compound's utility in constructing diazepane or diazocane systems, offering a high-yield and convergent synthesis strategy for complex molecules (Banfi et al., 2007). Another research avenue explores the synthesis of biologically active 1H-1,4-diazepines containing a benzene sulfonyl piperazine moiety, highlighting the compound's role in producing antimicrobial, antifungal, and anthelmintic agents (Saingar, Kumar, & Joshi, 2011).
Catalysis and Material Science
Further applications include its use in catalysis and material science. For instance, the synthesis and oxidative desulfurization of diesel fuel catalyzed by a Brønsted acidic ionic liquid at room temperature demonstrate the compound's potential in environmental chemistry and fuel processing (Gao et al., 2010). Moreover, the introduction of novel nanosized N-sulfonated Brönsted acidic catalysts for promoting the synthesis of polyhydroquinoline derivatives via Hantzsch condensation under solvent-free conditions showcases the compound's utility in green chemistry and catalyst development (Goli-Jolodar, Shirini, & Seddighi, 2016).
Synthetic Chemistry
In synthetic chemistry, the compound's framework is leveraged to create highly strained thiophenes with unique reactivities, offering insights into the manipulation of ring strain for synthesizing complex structures (Nakayama & Kuroda, 1993). Additionally, the development of sulfonated polytriazoles from a semifluorinated diazide monomer, displaying proton exchange properties, indicates the compound's potential in fuel cell technology and membrane science (Saha et al., 2017).
Properties
IUPAC Name |
1-(2-bromophenyl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN2O2S2/c16-14-4-1-2-5-15(14)22(19,20)18-8-3-7-17(9-10-18)13-6-11-21-12-13/h1-2,4-5,13H,3,6-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CORYHIWRJJVLRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)C2=CC=CC=C2Br)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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